Cas no 623117-35-1 ((2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
• CAS No: 623117-35-1
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 5761099
• PubChem ID: 6316284
• Update Time: 2025-05-26

(2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-ethoxy-2-(2-ethoxybenzylidene)-1-benzofuran-3(2H)-one
• (2Z)-6-ethoxy-2-[(2-ethoxyphenyl)methylidene]-2,3-dihydro-1-benzofuran-3-one
• (2Z)-6-ethoxy-2-[(2-ethoxyphenyl)methylidene]-1-benzofuran-3-one
• (Z)-6-ethoxy-2-(2-ethoxybenzylidene)benzofuran-3(2H)-one
• AKOS002295594
• STK992459
• F1860-0182
• 623117-35-1
• 3(2H)-Benzofuranone, 6-ethoxy-2-[(2-ethoxyphenyl)methylene]-
• (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C19H18O4/c1-3-21-14-9-10-15-17(12-14)23-18(19(15)20)11-13-7-5-6-8-16(13)22-4-2/h5-12H,3-4H2,1-2H3/b18-11-
• InChI Key： KXRZWYBPCWOSKE-WQRHYEAKSA-N
• SMILES： O1/C(=C\C2C=CC=CC=2OCC)/C(C2C=CC(=CC1=2)OCC)=O

Computed Properties

• Exact Mass: 310.12050905g/mol
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 44.8Ų

Additional information on (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Introduction to (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623117-35-1)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, with each molecule holding the potential to revolutionize therapeutic strategies. One such compound, (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one (CAS No. 623117-35-1), has garnered significant attention in recent years due to its unique structural properties and promising biological activities. This introduction delves into the compound's chemical characteristics, its potential applications in medicinal chemistry, and its relevance in the context of contemporary research.

The molecular structure of (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one is characterized by a benzofuran core, which is a fused heterocyclic system consisting of a benzene ring and a furan ring. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of ethoxy groups at the 6th and 2-(2'-ethoxyphenyl)methylidene positions further enhances its chemical reactivity and biological potential.

In recent years, there has been a growing interest in exploring the pharmacological properties of benzofuran derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, anti-cancer, and antimicrobial applications. The specific arrangement of functional groups in (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one suggests that it may interact with biological targets in a manner that could lead to novel therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Researchers have been increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further development. The structural features of (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one make it an attractive candidate for such studies, as it combines rigidity with sufficient flexibility to interact with biological receptors.

Recent studies have begun to uncover the biological activity of this compound. Preliminary in vitro assays have suggested that it may possess inhibitory properties against certain enzymes and receptors implicated in various diseases. For instance, its ability to modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been explored, which are key players in inflammation pathways. Additionally, its interaction with other targets such as kinases and transcription factors has also been investigated.

The synthesis of (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and cyclization strategies have been employed to construct the benzofuran core efficiently. These synthetic approaches not only facilitate the production of the compound but also allow for modifications that can enhance its pharmacological profile.

The pharmacokinetic properties of any drug candidate are critical determinants of its clinical efficacy. In the case of (2Z)-6-ethoxy-2-(2-ethoxyphenyl)methylidene-2,3-dihydro-1-benzofuran-3-one, studies have begun to address its solubility, stability, and metabolic fate. These parameters are essential for understanding how the compound behaves within the body and for optimizing its formulation for therapeutic use. Preliminary data suggest that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for further development.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical structure also makes it an attractive intermediate for the synthesis of more complex molecules. Researchers are exploring its utility in generating novel analogs with enhanced biological activity or improved pharmacokinetic profiles. This approach leverages the scaffold's inherent properties while introducing modifications that can fine-tune its therapeutic effects.

In conclusion, (2Z)-6-ethoxy-2-(2'-ethoxyphenyl)methylidene)-N-methyl]-N-isobutyl]benzamide represents a fascinating compound with significant potential in pharmaceutical research. Its structural features, combined with preliminary biological activity data, make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies.